Cas no 1703873-90-8 ((2R)-2-amino-2-4-bromo-3-(trifluoromethyl)phenylethan-1-ol)

• Product Name: (2R)-2-amino-2-4-bromo-3-(trifluoromethyl)phenylethan-1-ol
• CAS No: 1703873-90-8
• MF: C₉H₉BrF₃NO
• MW: 284.073072195053
• CID: 6585135
• PubChem ID: 165782596
• Update Time: 2025-10-29

(2R)-2-amino-2-4-bromo-3-(trifluoromethyl)phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-2-amino-2-4-bromo-3-(trifluoromethyl)phenylethan-1-ol
• (2R)-2-amino-2-[4-bromo-3-(trifluoromethyl)phenyl]ethan-1-ol
• 1703873-90-8
• EN300-1943712

• Inchi： 1S/C9H9BrF3NO/c10-7-2-1-5(8(14)4-15)3-6(7)9(11,12)13/h1-3,8,15H,4,14H2/t8-/m0/s1
• InChI Key： HLEHXJBAPWKZHO-QMMMGPOBSA-N
• SMILES： BrC1C=CC(=CC=1C(F)(F)F)[C@H](CO)N

Computed Properties

• Exact Mass: 282.98196g/mol
• Monoisotopic Mass: 282.98196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 46.2Ų

Additional information on (2R)-2-amino-2-4-bromo-3-(trifluoromethyl)phenylethan-1-ol

Introduction to Compound CAS No. 1703873-90-8: (2R)-2-amino-2-4-bromo-3-(trifluoromethyl)phenylethan-1-ol

(2R)-2-amino-2-4-bromo-3-(trifluoromethyl)phenylethan-1-ol, with the CAS number 1703873-90-8, is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a bromo-substituted phenyl ring and a trifluoromethyl group, which contribute to its potential biological activities and therapeutic applications.

The synthesis of (2R)-2-amino-2-4-bromo-3-(trifluoromethyl)phenylethan-1-ol involves several steps, typically starting from readily available starting materials. One common approach involves the asymmetric synthesis of the chiral center, followed by functional group manipulations to introduce the amino and hydroxyl groups. The presence of the trifluoromethyl group adds to the compound's stability and lipophilicity, making it an attractive candidate for drug development.

Recent studies have explored the potential of (2R)-2-amino-2-4-bromo-3-(trifluoromethyl)phenylethan-1-ol in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research has shown that this compound can modulate specific neurotransmitter systems, potentially offering new avenues for the treatment of conditions such as depression and anxiety. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that (2R)-2-amino-2-4-bromo-3-(trifluoromethyl)phenylethan-1-ol exhibits selective binding to serotonin receptors, which are key targets in the management of mood disorders.

In addition to its potential in neurological applications, (2R)-2-amino-2-4-bromo-3-(trifluoromethyl)phenylethan-1-ol has also been investigated for its anti-inflammatory properties. Inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease, are characterized by chronic inflammation and tissue damage. Preclinical studies have shown that this compound can inhibit pro-inflammatory cytokines and reduce inflammation in animal models. These findings suggest that (2R)-2-amino-2-4-bromo-3-(trifluoromethyl)phenylethan-1-ol may have therapeutic potential in managing inflammatory conditions.

The pharmacokinetic properties of (2R)-2-amino-2-4-bromo-3-(trifluoromethyl)phenylethan-1-ol have also been studied extensively. Its lipophilic nature allows for good absorption and distribution in biological systems, while its chiral structure ensures selective binding to target receptors. However, like many small molecules, it faces challenges related to metabolic stability and clearance. Ongoing research aims to optimize these properties through structural modifications and formulation strategies.

Clinical trials are currently underway to evaluate the safety and efficacy of (2R)-2-amino-2-4-bromo-3-(trifluoromethyl)phenylethan-1-ol in human subjects. Early phase trials have shown promising results, with the compound demonstrating favorable safety profiles and preliminary evidence of therapeutic benefit. These trials are crucial for advancing our understanding of the compound's potential as a novel therapeutic agent.

In conclusion, (2R)-2-amino-2-4-bromo-3-(trifluoromethyl)phenylethan-1-ol (CAS No. 1703873–90–8) represents a promising candidate in the development of new drugs for various therapeutic applications. Its unique chemical structure and biological activities make it an exciting area of research, with ongoing studies continuing to uncover its full potential. As research progresses, it is anticipated that this compound will play a significant role in advancing medical treatments for neurological disorders, inflammatory diseases, and other conditions.